methyl 2-(2-((5-(N,N-dimethylsulfamoyl)furan-2-yl)methoxy)benzamido)acetate

• IUPAC Name: methyl 2-[[2-[[5-(dimethylsulfamoyl)furan-2-yl]methoxy]benzoyl]amino]acetate
• InChI: InChI=1S/C17H20N2O7S/c1-19(2)27(22,23)16-9-8-12(26-16)11-25-14-7-5-4-6-13(14)17(21)18-10-15(20)24-3/h4-9H,10-11H2,1-3H3,(H,18,21)
• InChI Key: MIPZFBBMPJUGIF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(O1)COC2=CC=CC=C2C(=O)NCC(=O)OC
• Molecular Formula: C17H20N2O7S
• Molecular Weight: 396.4 g/mol

Description

Methyl 2-(2-((5-(N,N-dimethylsulfamoyl)furan-2-yl)methoxy)benzamido)acetate is a versatile chemical compound used in scientific research. Its diverse applications include drug synthesis, bioconjugation, and material science. It is also referred to as 2-methoxy-5-sulfamoyl methyl benzoate or methyl 5-(aminosulphonyl)-2-methoxybenzoate.

Scientific Research Applications

Synthesis and Bioactive Compound Development

Furan derivatives are crucial in developing bioactive compounds with potential therapeutic applications. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, synthesized from furan-based intermediates, have shown significant antiprotozoal activity, demonstrating the importance of furan derivatives in medicinal chemistry (Ismail et al., 2004). Similarly, derivatives from Visnaginone, a furan-containing compound, have been explored for their bioactive potential, leading to the synthesis of compounds with various chemical properties (Abdel Hafez et al., 2001).

Antiprotozoal Agents

Research has focused on creating compounds with strong DNA affinities and in vitro activity against T. b. rhodesiense and P. falciparum, showcasing the therapeutic potential of furan derivatives in treating protozoal infections (Ismail et al., 2004). This suggests the value of furan-based compounds in developing new antiprotozoal treatments.

Safety and Hazards

Safety information for this compound includes the GHS07 pictogram and the signal word "Warning". More detailed safety information would be available in the compound’s Material Safety Data Sheet (MSDS).